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Compound of Interest

Compound Name: 5-Bromo-4-fluoro-2-methylpyridine

CAS No.: 1211532-14-7

Cat. No.: B1142573

Get Quote

Executive Summary
5-Bromo-4-fluoro-2-methylpyridine (CAS: 1211532-14-7) is a high-value heterocyclic

building block used extensively in the optimization of pharmaceutical leads, particularly for

kinase inhibitors and GPCR modulators.[1][2] Its utility stems from its orthogonal reactivity

profile: the C4-fluorine atom serves as a highly activated site for nucleophilic aromatic

substitution (SNAr), while the C5-bromine atom provides a reliable handle for palladium-

catalyzed cross-coupling. The C2-methyl group offers a third vector for lateral functionalization,

though it requires careful kinetic control to avoid competing halogen exchange.

This guide details the physicochemical properties, synthetic accessibility, and validated

experimental protocols for leveraging this scaffold in drug discovery.[3]

Part 1: Chemical Profile & Structural Analysis
Physicochemical Properties
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Property Data Note

IUPAC Name
5-Bromo-4-fluoro-2-

methylpyridine

CAS Number 1211532-14-7
Primary identifier for

procurement.[1][2][4]

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol

Physical State Low-melting solid or liquid
Varies by purity/batch; typically

handled as a liquid.

Solubility DCM, THF, EtOAc, DMSO Low solubility in water.

pKa (Calc) ~2.5 (Pyridine N)
Reduced basicity due to EWG

(F, Br).

Electronic Structure & Reactivity Logic
The reactivity of this molecule is dictated by the interplay between the pyridine nitrogen and the

halogen substituents.

C4-Fluoro (The Electrophile): Positioned para to the pyridine nitrogen, the C4 carbon is

highly electron-deficient. The high electronegativity of fluorine, combined with the inductive

withdrawal of the adjacent bromine and the resonance withdrawal of the nitrogen, makes this

site exceptionally reactive toward SNAr.

C5-Bromo (The Coupling Handle): Located at the meta position relative to nitrogen, the C-Br

bond is less activated for SNAr but ideal for oxidative addition by Pd(0) species.

C2-Methyl (The Lateral Vector): The protons on the methyl group are acidic (pKa ~29) due to

stabilization of the resulting carbanion by the electron-deficient ring. However, deprotonation

competes with Lithium-Halogen exchange at C5.

Part 2: Synthetic Accessibility
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While commercially available, understanding the synthesis aids in troubleshooting impurity

profiles. The most robust route typically involves the Balz-Schiemann transformation or direct

bromination of a fluoro-picoline precursor.

Retro-Synthetic Analysis
Precursor: 2-Amino-5-bromo-4-methylpyridine (via diazotization/fluorination) - Less common

due to isomer issues.

Preferred Industrial Route: Functionalization of 4-fluoro-2-methylpyridine.

Step 1: Bromination.[2][3][4][5][6][7] Electrophilic aromatic substitution (EAS) on pyridine is

difficult but directed to C3/C5. The presence of the activating methyl group at C2 and the

directing effect of fluorine directs bromination to C5.

Part 3: Chemo- & Regioselective Reactivity
Protocols
Scenario A: Nucleophilic Aromatic Substitution (SNAr)
at C4
Objective: Selective displacement of Fluorine by amines, alkoxides, or thiols without affecting

the Bromine.

Mechanism: The reaction proceeds via a Meisenheimer-like intermediate.[3] The transition

state is stabilized by the ability of the pyridine nitrogen to accept electron density.

Protocol: Displacement with a Secondary Amine (e.g., Morpholine)

Setup: Charge a reaction vial with 5-Bromo-4-fluoro-2-methylpyridine (1.0 equiv).

Solvent: Add anhydrous DMSO or DMF (0.5 M concentration). Note: Protic solvents can

retard the reaction rate.

Base: Add K₂CO₃ (2.0 equiv) or DIPEA (1.5 equiv).

Nucleophile: Add the amine (1.1 equiv).
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Conditions: Heat to 60–80 °C for 2–4 hours. Monitor by LCMS.[3]

Observation: Conversion is usually clean. The F is a superior leaving group to Br in SNAr

due to the high electronegativity stabilizing the transition state (Element Effect).

Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine to remove

DMSO.

Scenario B: Palladium-Catalyzed Cross-Coupling at C5
Objective: Suzuki-Miyaura coupling to install an aryl or heteroaryl group.

Challenge: Preventing oxidative addition into the C-F bond (rare but possible with specialized

ligands) and avoiding protodebromination.

Protocol: Suzuki Coupling with Phenylboronic Acid

Catalyst System: Pd(dppf)Cl₂·DCM (3-5 mol%) is robust. For sterically hindered substrates,

switch to Pd₂dba₃/XPhos.

Solvent: 1,4-Dioxane/Water (4:1 ratio).[8]

Base: Cs₂CO₃ (2.5 equiv) or K₃PO₄ (3.0 equiv).

Procedure:

Degas solvents with N₂ or Ar for 15 minutes (Critical to prevent homocoupling).

Combine halide (1.0 equiv), boronic acid (1.2 equiv), and base.

Add catalyst last under inert atmosphere.

Heat to 90 °C for 4–12 hours.

Purification: Filter through Celite. Silica gel chromatography.

Scenario C: Lateral Functionalization (The Danger Zone)
Objective: Deprotonation of C2-Methyl to react with electrophiles (aldehydes, alkyl halides).
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Risk: Treatment with n-BuLi causes rapid Lithium-Halogen Exchange at C5-Br rather than

deprotonation at C2-Me.

Expert Insight:

Do NOT use n-BuLi if you want to keep the Bromine.

Solution: Use LDA (Lithium Diisopropylamide) at -78 °C. LDA is bulky and less nucleophilic,

favoring proton abstraction over halogen exchange. However, even with LDA, "Halogen

Dance" (migration of the Br) can occur if the temperature rises above -60 °C.

Alternative: Perform the C5-coupling first, removing the bromine, then perform the C2-

lithiation.

Part 4: Visualizing the Reactivity Landscape
The following diagram illustrates the divergent synthetic pathways available from the core

scaffold.
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2-methylpyridine

S_NAr (C4)
Amine, K2CO3, DMSO, 80°C
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(Side Reaction)
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Figure 1: Divergent reactivity map. Green paths indicate high-fidelity transformations; red paths

require strict kinetic control.
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Part 5: Strategic Workflow for Drug Design
When building a library based on this scaffold, the Order of Operations is critical.

Start: 5-Bromo-4-fluoro-2-methylpyridine

Target Structure Requirement

Path A: Core Modification

Need C4-Amine/Ether

Path B: Side-Chain Extension

Need C2-Extension

1. S_NAr at C4
(Install Polar Group)

1. Suzuki Coupling at C5
(Remove Bromine Handle)

2. Suzuki Coupling at C5
(Install Hydrophobic Tail)

2. Lateral Lithiation at C2
(Extend Carbon Chain)

Critical: Do not attempt C2-Lithiation
while C5-Br is present unless necessary.

Click to download full resolution via product page

Figure 2: Decision tree for synthetic planning to maximize yield and minimize side reactions.

Part 6: Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin. Potential sensitizer.
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Storage: Store under inert gas (Nitrogen/Argon) at 2–8 °C. The benzylic methyl group is

susceptible to slow oxidation over time if exposed to air.

Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not allow to enter drains due

to aquatic toxicity of halogenated pyridines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS [chemicalbook.com]

2. aablocks.com [aablocks.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. Sapphire Bioscience [sapphirebioscience.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. Regioselective difunctionalization of pyridines via 3,4-pyridynes - PMC
[pmc.ncbi.nlm.nih.gov]

7. ocf.berkeley.edu [ocf.berkeley.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/cr00039a007
https://onlinelibrary.wiley.com/doi/10.1002/anie.200461527
https://www.benchchem.com/product/b1142573?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ShowSupplierProductsDetail_31307_3000_EN.aspx
https://www.aablocks.com/prods/mf/C?page=4389
https://pdf.benchchem.com/3032/Application_Notes_and_Protocols_Nucleophilic_Aromatic_Substitution_on_2_Bromo_4_fluoro_5_methylpyridine.pdf
https://www.sapphirebioscience.com/search?q=*%3A*&fq=category%3AChemicals&start=261600
https://pdf.benchchem.com/3032/In_Depth_Technical_Guide_2_Bromo_4_fluoro_5_methylpyridine.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8098683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8098683/
https://www.ocf.berkeley.edu/~jmlvll/lab-reports/suzuki/suzuki.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 5-Bromo-4-fluoro-2-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142573/docs#in-depth-technical-guide-5-bromo-4-
fluoro-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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